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Compound of Interest

Compound Name: 2,4-Octadien-1-ol, (2E,4E)-

Cat. No.: B1147769 Get Quote

An In-depth Technical Guide to (2E,4E)-2,4-Octadien-1-ol

This technical guide provides a comprehensive overview of the chemical and physical

properties of (2E,4E)-2,4-Octadien-1-ol, tailored for researchers, scientists, and professionals

in drug development. This document summarizes key molecular data and presents a

conceptual framework for its synthesis and analysis.

Molecular Identity and Properties
(2E,4E)-2,4-Octadien-1-ol is an aliphatic alcohol that belongs to the class of organic

compounds known as fatty alcohols.[1] Its structure consists of an eight-carbon chain with two

trans-configured double bonds at positions 2 and 4, and a primary alcohol group at position 1.

Molecular Formula and Weight
The fundamental molecular attributes of (2E,4E)-2,4-Octadien-1-ol are summarized below.

Parameter Value Reference

Molecular Formula C₈H₁₄O [2][3]

Molecular Weight 126.20 g/mol [2][4][5]

Exact Mass 126.104465066 Da [4][5]
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Physicochemical Data
A compilation of key physicochemical properties is presented in the following table to provide a

comprehensive profile of the compound.

Property Value Unit Notes

Appearance Colorless Liquid - [4]

Odor Mild, pleasant, fatty - [4]

Density 0.868 g/cm³ [4]

Boiling Point 198 °C [4]

Flash Point 80 °C [4]

Vapor Pressure 0.0933 mmHg at 25°C[4]

Refractive Index 1.472 - [4]

Water Solubility Insoluble - [5]

Solubility
Soluble in fat and

ethanol
- [5]

Conceptual Experimental Protocols
This section outlines a generalized methodology for the synthesis and characterization of

(2E,4E)-2,4-Octadien-1-ol. The described protocol is a representative workflow and may

require optimization based on specific experimental goals and laboratory conditions.

Synthesis: Reduction of (2E,4E)-2,4-Octadienal
A common synthetic route to (2E,4E)-2,4-Octadien-1-ol is the selective reduction of the

corresponding aldehyde, (2E,4E)-2,4-Octadienal.

Reaction Setup: A solution of (2E,4E)-2,4-Octadienal in a suitable solvent (e.g., methanol or

ethanol) is prepared in a round-bottom flask equipped with a magnetic stirrer and cooled in

an ice bath.
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Reduction: A mild reducing agent, such as sodium borohydride (NaBH₄), is added portion-

wise to the stirred solution. The reaction is monitored for the consumption of the aldehyde

starting material.

Work-up: Upon completion, the reaction is quenched by the slow addition of water. The

organic product is extracted with a suitable solvent (e.g., diethyl ether). The combined

organic layers are washed with brine, dried over anhydrous sodium sulfate, and filtered.

Purification: The solvent is removed under reduced pressure, and the crude product is

purified using column chromatography on silica gel to yield pure (2E,4E)-2,4-Octadien-1-ol.

Characterization: Structural Verification
The identity and purity of the synthesized compound should be confirmed using standard

analytical techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy are used

to confirm the molecular structure, including the stereochemistry of the double bonds.

Mass Spectrometry (MS): Mass spectrometry is employed to determine the molecular weight

and fragmentation pattern, confirming the elemental composition.

Infrared (IR) Spectroscopy: IR spectroscopy is used to identify the presence of key functional

groups, such as the hydroxyl (-OH) group and the carbon-carbon double bonds (C=C).

Visualization of Workflow
The following diagram illustrates the conceptual workflow for the synthesis and verification of

(2E,4E)-2,4-Octadien-1-ol.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1147769?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synthesis Phase

Analysis Phase

Start: (2E,4E)-2,4-Octadienal

Reduction
(e.g., NaBH4 in Methanol)

1

Aqueous Work-up
& Solvent Extraction

2

Purification
(Column Chromatography)

3

Purified Product:
(2E,4E)-2,4-Octadien-1-ol

4. Characterization

NMR Spectroscopy
(¹H, ¹³C) Mass Spectrometry IR Spectroscopy

Verified Compound

Click to download full resolution via product page

Conceptual Synthesis and Verification Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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